3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole

• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 3-(oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C12H19N3O2/c1-4-13-8-9(1)7-11-14-12(15-17-11)10-2-5-16-6-3-10/h9-10,13H,1-8H2
• InChI Key: GFIJJDKBAAEVQG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1CC2=NC(=NO2)C3CCOCC3

Description

3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted at position 3 with an oxan-4-yl (tetrahydropyran) group and at position 5 with a pyrrolidin-3-ylmethyl moiety. The oxadiazole ring is a five-membered aromatic system with two nitrogen and one oxygen atom, contributing to its metabolic stability and ability to participate in hydrogen bonding. The oxan-4-yl group introduces a rigid, oxygen-containing cyclic ether, which may enhance solubility compared to purely aliphatic or aromatic substituents.

The molecular formula of the compound is estimated as C₁₂H₁₉N₃O₂ (calculated from substituent groups: oxan-4-yl = C₅H₉O, pyrrolidin-3-ylmethyl = C₅H₁₀N, oxadiazole core = C₂N₂O). Its molecular weight is approximately 237.3 g/mol, and its logP (octanol-water partition coefficient) is predicted to be lower than nitro- or aryl-substituted oxadiazoles due to the hydrophilic nature of the tetrahydropyran and pyrrolidine groups .

Preparation Methods

The synthesis of 3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole typically involves the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized through the cyclization of appropriate precursors, such as hydrazides and carboxylic acids, under specific reaction conditions.

Introduction of the Oxan-4-yl Group: The oxan-4-yl group can be introduced via nucleophilic substitution reactions, where an appropriate oxan-4-yl halide reacts with the oxadiazole ring.

Attachment of the Pyrrolidin-3-ylmethyl Group: The pyrrolidin-3-ylmethyl group can be attached through reductive amination or other suitable coupling reactions.

Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity, as well as scaling up the reactions for large-scale production.

Chemical Reactions Analysis

3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where specific functional groups are replaced by other groups under suitable conditions.

Common reagents and conditions used in these reactions include acids, bases, solvents, and catalysts, depending on the desired transformation. Major products formed from these reactions vary based on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: It has been studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as drug development and medicinal chemistry.

Industry: It may find applications in the development of new materials, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other biomolecules, leading to modulation of biological processes. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole are compared below with analogous 1,2,4-oxadiazole derivatives. Key parameters include substituent effects, physicochemical properties, and biological activities.

Table 1: Structural and Functional Comparison of 1,2,4-Oxadiazole Derivatives

Compound Name	Substituents (Position 3 / 5)	Molecular Weight (g/mol)	logP	Biological Activity	Reference
Target Compound	Oxan-4-yl / Pyrrolidin-3-ylmethyl	~237.3	~2.5*	Not reported	-
3-(4-Nitrophenyl)-5-(2-phenylethyl)-oxadiazole	4-Nitrophenyl / 2-Phenylethyl	295.3	4.71	Not reported
5-(Chloromethyl)-3-(oxan-4-yl)-oxadiazole	Oxan-4-yl / Chloromethyl	202.6	~3.0†	Intermediate in synthesis
3-Ethyl-5-(pyrrolidin-2-yl)-oxadiazole	Ethyl / Pyrrolidin-2-yl	~167.2	~1.8	Not reported
Anthranilic diamide-oxadiazole hybrids	Aryl / Amide-linked groups	400–500	3.5–4.5	Insecticidal (LC₅₀ = 0.20 mg/L)
3-(Pyridin-2-yl)-5-(4-chloro-3-nitrophenyl)-oxadiazole	Pyridin-2-yl / 4-Chloro-3-nitrophenyl	302.7	~3.2	Not reported

*Estimated based on substituent contributions.
†Estimated from structural analogs.

Key Comparisons

Substituent Effects :

• The target compound’s oxan-4-yl group provides rigidity and moderate hydrophilicity, contrasting with electron-withdrawing nitro groups (e.g., 3-(4-nitrophenyl)-5-(2-phenylethyl)-oxadiazole, logP = 4.71) or aromatic pyridyl groups (). The pyrrolidin-3-ylmethyl substituent introduces a secondary amine, enabling hydrogen bonding, unlike the chloromethyl group in 5-(Chloromethyl)-3-(oxan-4-yl)-oxadiazole, which increases lipophilicity and reactivity .

Biological Activity :

• Anthranilic diamide-oxadiazole hybrids () exhibit potent insecticidal activity (LC₅₀ = 0.20 mg/L) due to bioisosteric replacement of amides with oxadiazoles, enhancing metabolic stability. The target compound’s pyrrolidine and tetrahydropyran groups may confer unique target selectivity, though its bioactivity remains unstudied .

Physicochemical Properties :

• The target compound’s estimated logP (~2.5) is lower than nitro- or aryl-substituted analogs (logP 3.2–4.7), suggesting improved aqueous solubility. Its molecular weight (~237.3 g/mol) falls within the acceptable range for oral bioavailability, unlike higher-weight analogs (e.g., anthranilic diamides at 400–500 g/mol) .

Synthetic Accessibility :

• The synthesis of the target compound likely requires multi-step functionalization of the oxadiazole core, comparable to methods in (three-component cycloaddition) and (chloromethyl intermediate). Pyrrolidin-3-ylmethyl incorporation may involve reductive amination or alkylation, adding complexity compared to simpler substituents .

Biological Activity

3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article presents a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure

The compound features an oxadiazole ring which is known for its diverse biological activities. The structural formula can be represented as follows:

$$\text{C}_{11}\text{H}_{14}\text{N}_4\text{O}_2$$

The biological activity of 3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole is primarily attributed to its interaction with various biological targets:

• G-Protein Coupled Receptors (GPCRs) : Recent studies have indicated that oxadiazole derivatives can act as agonists for specific GPCRs, particularly GPBAR1 (G-protein bile acid receptor 1), which is implicated in metabolic regulation and inflammation. Compounds derived from oxadiazoles have shown selective activation of GPBAR1 while minimizing effects on other bile acid receptors .
• Kinase Inhibition : Other oxadiazole derivatives have been evaluated for their ability to inhibit RET kinase, a target in cancer therapy. These compounds demonstrated significant inhibitory activity against RET kinase, suggesting a potential role in cancer treatment .

Biological Activity Overview

The biological activities of 3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole can be summarized in the following table:

Activity	Target	Effect	Reference
GPBAR1 Agonism	G-protein bile acid receptor 1	Induction of pro-glucagon mRNA expression
RET Kinase Inhibition	RET Kinase	Inhibition of cell proliferation
Anticancer Activity	Various cancer cell lines	Moderate to high potency in ELISA-based assays
Metabolic Regulation	GPBAR1	Potential treatment for type 2 diabetes

Case Studies

Several studies have explored the biological activity of compounds related to 3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole:

• Study on GPBAR1 Agonists : A study synthesized various urea derivatives incorporating the oxadiazole moiety and evaluated their effects on GPBAR1. Compounds demonstrated significant activation of the receptor and were suggested as candidates for treating metabolic disorders such as obesity and non-alcoholic fatty liver disease .
• RET Kinase Inhibitor Evaluation : Research focused on the synthesis and evaluation of oxadiazole-benzamide derivatives as RET kinase inhibitors. One compound exhibited strong inhibition in both molecular and cellular assays, indicating its potential as a therapeutic agent in cancer treatment .

Pharmacokinetics and Toxicology

While detailed pharmacokinetic data specific to 3-(Oxan-4-yl)-5-(pyrrolidin-3-ylmethyl)-1,2,4-oxadiazole remain limited, related compounds have shown favorable profiles including good oral bioavailability and metabolic stability. Toxicological assessments are crucial for evaluating safety in clinical applications.